Cas no 2228986-45-4 (5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole)

• Product Name: 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole
• CAS No: 2228986-45-4
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6202567
• PubChem ID: 165977194
• Update Time: 2025-05-22

5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole
• EN300-1752835
• 2228986-45-4

• Inchi： 1S/C14H17N/c1-4-11(3)12-6-7-14-13(10-12)8-9-15(14)5-2/h1,6-7,10-11H,5,8-9H2,2-3H3
• InChI Key： JVFNEDFFGUFOFJ-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC(C(C#C)C)=CC=2CC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Additional information on 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole

Comprehensive Overview of 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole (CAS No. 2228986-45-4)

The compound 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole (CAS No. 2228986-45-4) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. Its distinctive indole core, combined with a but-3-yn-2-yl substituent, makes it a valuable intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers are particularly intrigued by its potential applications in drug discovery and biochemical research, as it offers a versatile scaffold for further functionalization.

In recent years, the demand for heterocyclic compounds like 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole has surged, driven by their role in designing small-molecule inhibitors and targeted therapies. The compound's alkyne functionality provides a handle for click chemistry reactions, a technique widely used in bioconjugation and material science. This aligns with the growing trend of precision medicine, where researchers seek to develop highly specific compounds with minimal side effects.

From a synthetic perspective, 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole exemplifies the convergence of green chemistry principles and catalytic efficiency. Modern synthetic routes often employ palladium-catalyzed cross-coupling or copper-mediated reactions to achieve high yields and selectivity. These methods are not only cost-effective but also reduce environmental impact, addressing the increasing focus on sustainable chemistry in industrial and academic settings.

The compound's pharmacophore potential is another area of active investigation. Its indole moiety is a common feature in many biologically active molecules, including serotonin receptor modulators and kinase inhibitors. This has led to speculation about its utility in treating neurological disorders or cancers, though extensive in vitro and in vivo studies are still required. Such applications resonate with current healthcare trends, where personalized and next-generation therapeutics are prioritized.

Analytical characterization of 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's purity and structural integrity, which are critical for downstream applications. The rise of high-throughput screening platforms has further amplified the need for well-characterized building blocks like this one, as they accelerate the drug development pipeline.

In summary, 5-(but-3-yn-2-yl)-1-ethyl-2,3-dihydro-1H-indole (CAS No. 2228986-45-4) represents a compelling case study in modern chemical innovation. Its multifaceted utility—spanning medicinal chemistry, catalysis, and materials science—positions it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and technology.